Cas no 119450-02-1 (Benzenepropanoic acid, α,β-dibromo-2-chloro-, (αR,βS)-rel-)

• Product Name: Benzenepropanoic acid, α,β-dibromo-2-chloro-, (αR,βS)-rel-
• CAS No: 119450-02-1
• MF: C₉H₇Br₂ClO₂
• MW: 342.411680459976
• CID: 6626408
• Update Time: 2024-01-16

Benzenepropanoic acid, α,β-dibromo-2-chloro-, (αR,βS)-rel- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α,β-dibromo-2-chloro-, (αR,βS)-rel-

• Inchi： 1S/C9H7Br2ClO2/c10-7(8(11)9(13)14)5-3-1-2-4-6(5)12/h1-4,7-8H,(H,13,14)/t7-,8-/m0/s1
• InChI Key： AAFNQGPSSHOKPP-YUMQZZPRSA-N
• SMILES： C1([C@H](Br)[C@H](Br)C(O)=O)=CC=CC=C1Cl

Experimental Properties

• Density: 1.981±0.06 g/cm3(Predicted)
• Melting Point: 175-176 °C(Solv: acetone (67-64-1); hexane (110-54-3))
• Boiling Point: 349.2±42.0 °C(Predicted)
• pka: 2.16±0.16(Predicted)